Cas no 17152-56-6 (Hop-21-en-3-one)

Hop-21-en-3-one is a triterpenoid compound characterized by its distinctive hopane skeleton with a double bond at the C-21 position and a ketone group at C-3. This structure imparts unique reactivity and potential applications in organic synthesis and pharmaceutical research. Its rigid polycyclic framework makes it a valuable intermediate for studying sterol-like molecules or modifying bioactive compounds. The ketone functionality at C-3 offers versatility for further derivatization, enabling the introduction of diverse functional groups. As a high-purity reference standard, Hop-21-en-3-one is useful for analytical purposes, including chromatography and spectroscopic studies. Its well-defined structure supports investigations into natural product chemistry and terpenoid biosynthesis pathways.

Hop-21-en-3-one structure

Product Name:Hop-21-en-3-one

CAS No:17152-56-6

MF:C₃₀H₄₈O

MW:424.701529502869

CID:210880

PubChem ID:101596933

Update Time:2025-06-15

Hop-21-en-3-one Chemical and Physical Properties

Names and Identifiers

- A'-Neogammacer-21-en-3-one(8CI,9CI)
- 17BETA(H)-HOP-21(22)-EN-3-ONE
- 17ß(H)-HOP-21(22)-EN-3-ONE
- 17ß(H)-Hop-21(22)-en-3-one100µg
- Hopenone a
- 5α-Hop-21-en-3-one
- 17(H)-Hop-21(22)-en-3-one
- 17152-56-6
- Hop-21-en-3-one
- (3aR,5aR,5bR,7aR,11aR,11bR,13aR,13bS)-5a,5b,8,8,11a,13b-hexamethyl-3-propan-2-ylidene-1,2,3a,4,5,6,7,7a,10,11,11b,12,13,13a-tetradecahydrocyclopenta[a]chrysen-9-one
- Inchi： 1S/C30H48O/c1-19(2)20-11-15-27(5)21(20)12-17-29(7)23(27)9-10-24-28(6)16-14-25(31)26(3,4)22(28)13-18-30(24,29)8/h21-24H,9-18H2,1-8H3/t21-,22-,23+,24+,27-,28-,29+,30+/m0/s1
- InChI Key： NTZCFZIEUJGSQA-QPYQYMOUSA-N
- SMILES： O=C1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@@]3(C)CC/C(=C(/C)\C)/[C@@H]3CC[C@@]12C

Computed Properties

Exact Mass: 424.37100
Monoisotopic Mass: 424.371
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 31
Rotatable Bond Count: 0
Complexity: 829
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1A^2
XLogP3: 8.9

Experimental Properties

PSA: 17.07000
LogP: 8.37710

Hop-21-en-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H251780-2.5mg	Hop-21-en-3-one	17152-56-6	2.5mg	$ 173.00	2023-04-15
TRC	H251780-10mg	Hop-21-en-3-one	17152-56-6	10mg	$ 661.00	2023-04-15
TRC	H251780-25mg	Hop-21-en-3-one	17152-56-6	25mg	$ 1800.00	2023-09-07

Hop-21-en-3-one Related Literature

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Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
5. An easier analysis of complex mixtures with highly resolved and sensitivity enhanced 2D quantitative NMR: application to tracking sugar phosphates in plants†

Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Hopanoids

Additional information on Hop-21-en-3-one

Research Briefing on Hop-21-en-3-one (CAS: 17152-56-6) in Chemical Biology and Pharmaceutical Applications

Hop-21-en-3-one (CAS: 17152-56-6), a triterpenoid compound, has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This briefing synthesizes the latest findings on its structural properties, biological activities, and emerging applications in drug discovery. Recent studies highlight its role as a scaffold for anti-inflammatory and anticancer agents, with particular focus on its modulation of key signaling pathways such as NF-κB and PI3K/AKT.

A 2023 study published in Journal of Natural Products demonstrated Hop-21-en-3-one's selective cytotoxicity against triple-negative breast cancer (TNBC) cell lines (IC₅₀ = 8.2 μM), with mechanistic insights revealing ROS-mediated apoptosis induction. Concurrently, its structural analog (modified at C-3 position) showed enhanced bioavailability in rodent models, addressing previous pharmacokinetic limitations noted in European Journal of Medicinal Chemistry (2022).

Innovative synthetic approaches have emerged, including a novel biocatalytic oxidation method achieving 72% yield (Green Chemistry, 2024), significantly improving upon traditional chemical synthesis routes. Analytical characterization via 2D-NMR and X-ray crystallography has resolved previous ambiguities in its stereochemistry, enabling more precise structure-activity relationship (SAR) studies.

In neurodegenerative research, Hop-21-en-3-one derivatives exhibited microglia-modulating properties in in vitro Alzheimer's disease models, reducing IL-6 secretion by 63% at 10 μM concentration (ACS Chemical Neuroscience, 2023). However, challenges remain in blood-brain barrier penetration, with current research exploring prodrug strategies and nanoparticle delivery systems.

The compound's safety profile was recently reevaluated through comprehensive toxicogenomics analysis (Regulatory Toxicology and Pharmacology, 2024), confirming no genotoxicity at therapeutic doses but identifying potential CYP3A4 interactions that warrant clinical consideration. These findings position Hop-21-en-3-one as a promising lead compound, with two preclinical candidates currently under development for autoimmune disorders and solid tumors.

Future directions include exploring its synergy with checkpoint inhibitors in immunotherapy and developing greener extraction methods from natural sources. The establishment of a standardized HPLC-ELSD quantification protocol (Phytochemical Analysis, 2023) now enables better quality control for both research and potential commercial production.